![molecular formula C11H15NO2S B7501749 (2,5-Dimethylthiophen-3-yl)-morpholin-4-ylmethanone](/img/structure/B7501749.png)
(2,5-Dimethylthiophen-3-yl)-morpholin-4-ylmethanone
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Overview
Description
(2,5-Dimethylthiophen-3-yl)-morpholin-4-ylmethanone, also known as DMTM, is a chemical compound with potential applications in scientific research. DMTM belongs to the class of morpholine derivatives and is known for its ability to inhibit certain enzymes.
Mechanism of Action
The mechanism of action of (2,5-Dimethylthiophen-3-yl)-morpholin-4-ylmethanone involves the binding of the compound to the active site of the targeted enzyme, thereby inhibiting its activity. This binding is believed to be reversible, allowing for the restoration of enzyme activity once the compound is removed.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to inhibit certain enzymes. As mentioned earlier, the inhibition of acetylcholinesterase and butyrylcholinesterase can lead to increased levels of acetylcholine, which can have beneficial effects in the treatment of various diseases. Additionally, this compound has been found to have antioxidant properties, which can help to protect against oxidative stress and damage.
Advantages and Limitations for Lab Experiments
One advantage of using (2,5-Dimethylthiophen-3-yl)-morpholin-4-ylmethanone in lab experiments is its ability to selectively inhibit certain enzymes, allowing for the study of their specific roles in various biological processes. However, one limitation is that this compound may not be effective in inhibiting all enzymes, and its potency may vary depending on the enzyme being targeted.
Future Directions
There are several potential future directions for the use of (2,5-Dimethylthiophen-3-yl)-morpholin-4-ylmethanone in scientific research. One area of interest is the development of this compound analogs with improved potency and selectivity for specific enzymes. Another potential direction is the investigation of this compound's effects on other biological processes, such as inflammation and cell signaling pathways. Additionally, the potential use of this compound in the treatment of various diseases, particularly those involving acetylcholine dysregulation, is an area of ongoing research.
In conclusion, this compound, or this compound, is a chemical compound with potential applications in scientific research. Its ability to selectively inhibit certain enzymes and its antioxidant properties make it a promising compound for further study. While there are limitations to its use in lab experiments, there are several potential future directions for its use in the study of various biological processes and the treatment of diseases.
Synthesis Methods
The synthesis of (2,5-Dimethylthiophen-3-yl)-morpholin-4-ylmethanone involves the reaction of 3-bromo-2,5-dimethylthiophene with morpholine-4-carboxaldehyde in the presence of a base. The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
(2,5-Dimethylthiophen-3-yl)-morpholin-4-ylmethanone has been shown to have potential applications in scientific research, particularly in the field of enzyme inhibition. It has been found to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the body. This inhibition can lead to increased levels of acetylcholine, which can have beneficial effects in the treatment of various diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
(2,5-dimethylthiophen-3-yl)-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2S/c1-8-7-10(9(2)15-8)11(13)12-3-5-14-6-4-12/h7H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPKVYNRDNQKMOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)C)C(=O)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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